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Compound of Interest

Compound Name: 4-Iodo-2-nitropyridine

CAS No.: 1003711-88-3

Cat. No.: B1613554

Get Quote

Executive Summary & Core Directive
4-Iodo-2-nitropyridine (CAS: 223463-13-6) presents a dual-hazard profile due to the presence

of a labile halogen (iodine) and a nitro group on a pyridine scaffold. Improper disposal risks

toxic gas evolution (NOx, I2) and potential energetic instabilities if mixed with incompatible

streams.

Core Directive: This compound must be managed as Halogenated Organic Waste. Under no

circumstances should it be disposed of via sanitary sewer systems or mixed with non-

halogenated solvents, strong bases, or reducing agents.

Hazard Assessment & Chemical Logic
To dispose of this chemical safely, one must understand the underlying reactivity of its

functional groups.
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Feature Hazard Implication Operational Consequence

C–I Bond (Position 4)

Weak bond energy; prone to

homolytic cleavage by

light/heat.

Light Sensitivity: Waste

containers must be amber or

foil-wrapped. Toxicity: Potential

release of elemental iodine (

) upon decomposition.

Nitro Group (Position 2)

Electron-withdrawing; potential

shock sensitivity (low) and

thermal instability.

Incompatibility: Violent

reactions possible with strong

reducing agents (e.g.,

hydrazine, metal hydrides) or

strong bases.

Pyridine Ring Nitrogen heterocycle.

Toxicology: Potential for rapid

absorption through skin;

targets liver/kidneys.

GHS Classification (Derived from Structural Analogs):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Combustible Solid: Finely divided dust may form explosive mixtures in air.

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient. The high polarizability of the iodine atom facilitates

skin absorption.
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Component Specification Rationale

Hand Protection
Double Nitrile (0.11 mm min)

or Silver Shield®

Iodinated aromatics can

permeate standard latex

rapidly. Double gloving

provides a breakthrough time

buffer.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

for powders; prevents mucosal

contact with irritating dust.

Respiratory N95 (min) or Fume Hood

Mandatory: All handling must

occur inside a certified

chemical fume hood to capture

potential iodine vapors.

Body Tyvek® Lab Coat / Apron

Prevents contamination of

street clothes; critical for solid

handling.

Disposal Workflows
A. Solid Waste (Pure Compound)
Protocol:

Containment: Transfer the solid 4-Iodo-2-nitropyridine into a wide-mouth High-Density

Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

Inerting: If the compound is old or potentially degraded (darkened color), cover the solid with

a layer of mineral oil to prevent further oxidation/iodine release before sealing.

Labeling: Affix a hazardous waste label with the following constituents:

4-Iodo-2-nitropyridine

Hazard Checkboxes: Toxic, Irritant.
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Secondary Containment: Place the jar into a clear plastic bag (zip-seal) before placing it in

the satellite accumulation area.

B. Liquid Waste (Mother Liquors/Solutions)
Protocol:

Segregation: Pour into the Halogenated Organic Waste carboy.

Compatibility Check: Ensure the waste carboy does NOT contain:

Strong Oxidizers (Peroxides, Nitric Acid).

Strong Bases (Sodium Hydroxide, Alkoxides) – Risk of nucleophilic attack on the pyridine

ring leading to exothermic decomposition.

Rinsing: Rinse the original vessel 3x with a compatible solvent (e.g., Dichloromethane or

Ethyl Acetate) and add rinsate to the halogenated waste stream.

Visualized Decision Logic
Workflow 1: Waste Stream Segregation
This logic gate ensures the material ends up in the correct regulatory stream (RCRA

compliance).
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Start: 4-Iodo-2-nitropyridine Waste

Physical State?

Solid / Powder

Solid

Solution / Mother Liquor

Dissolved

Stream A: Solid Hazardous Waste
(HDPE Jar + Secondary Bag)

Pack & Label

Solvent Type?

Halogenated (DCM, Chloroform)

Contains Halogens

Non-Halogenated (EtOAc, MeOH)

No Halogens

Stream B: Halogenated Organic Waste
(Carboy)

Stream C: Mixed Solvents
(Classify as Halogenated due to Solute)

Must treat as Halogenated
due to 4-Iodo content

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-Iodo-2-nitropyridine waste. Note that even in non-

halogenated solvents, the presence of the iodinated solute mandates disposal in the

Halogenated stream.

Workflow 2: Emergency Spill Response
Immediate actions to take if containment is breached.
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Spill Detected 1. Evacuate Immediate Area
(Alert Lab Personnel)

2. Don PPE
(Double Nitrile + Goggles + N95)

3. Containment
Cover with absorbent pads

4. Decontamination
Clean surface with 5% Sodium Thiosulfate

(Neutralizes Iodine)

5. Disposal
Collect pads as Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol. The use of Sodium Thiosulfate is critical to

quench any free iodine released.

Regulatory & Compliance Context
RCRA Classification: While 4-Iodo-2-nitropyridine is not explicitly listed on the P-list or U-

list, it exhibits characteristics of toxicity (D000 series potential) and requires destruction via

incineration at a permitted facility.

Halogen Content: The presence of Iodine classifies this as a "Halogenated Organic," which

often incurs higher disposal costs due to the need for acid gas scrubbers in the incinerator to

capture HI/I2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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